![molecular formula C16H23NO2 B4404880 1-(4-isobutoxybenzoyl)piperidine](/img/structure/B4404880.png)
1-(4-isobutoxybenzoyl)piperidine
Overview
Description
1-(4-isobutoxybenzoyl)piperidine, also known as IBP, is a chemical compound that has been widely studied for its potential use in scientific research. IBP is a piperidine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.
Mechanism of Action
The mechanism of action of 1-(4-isobutoxybenzoyl)piperidine is not fully understood, but it is believed to involve the modulation of ion channel activity through interactions with specific receptor sites. This compound has been shown to have a high affinity for certain types of ion channels, which may contribute to its observed effects on neuronal function.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of ion channel activity, the inhibition of certain enzymes, and the regulation of neurotransmitter release. These effects may have implications for a variety of biological processes, including synaptic transmission, neuronal plasticity, and learning and memory.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-isobutoxybenzoyl)piperidine in lab experiments is its specificity for certain types of ion channels and receptors. This allows researchers to selectively target specific pathways and processes, which can be useful for studying complex biological systems. However, this compound may also have limitations in terms of its potency and selectivity, which can affect its usefulness in certain experimental contexts.
Future Directions
There are many potential future directions for research on 1-(4-isobutoxybenzoyl)piperidine, including the development of new synthetic methods for producing the compound, the identification of new targets for its activity, and the exploration of its potential therapeutic applications. Additionally, further studies will be needed to fully understand the mechanism of action of this compound and its effects on various biological systems.
Scientific Research Applications
1-(4-isobutoxybenzoyl)piperidine has been used in a variety of scientific research applications, including the study of ion channels and receptors in the brain. It has been shown to modulate the activity of certain ion channels, which can have a range of effects on neuronal function.
properties
IUPAC Name |
[4-(2-methylpropoxy)phenyl]-piperidin-1-ylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO2/c1-13(2)12-19-15-8-6-14(7-9-15)16(18)17-10-4-3-5-11-17/h6-9,13H,3-5,10-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJQLOJNGYCXELQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C(=O)N2CCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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